![molecular formula C17H20BrN3OS B2467502 2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide CAS No. 1207034-75-0](/img/structure/B2467502.png)
2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
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Overview
Description
The compound “2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms present in many important biological compounds .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The exact structure would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the imidazole ring, the bromophenyl group, and the amide group. The electron-rich nitrogen atoms in the imidazole ring could potentially act as nucleophiles in reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the aromatic imidazole and phenyl rings could impact its solubility, boiling point, and melting point .Scientific Research Applications
Antibacterial and Antifungal Applications
- 2-(4-Aminophenyl) benzimidazole-based compounds have demonstrated significant antibacterial activity (Gullapelli, Thupurani, & Brahmeshwari, 2014).
- Imidazole derivatives, like the subject compound, are found to exhibit moderate to potent activity against various bacterial and fungal strains, including Trichophyton rubrum and Candida albicans (Mullen, Mitchell, Allen, & St. Georgiev, 1988).
Anticancer and Antitumor Applications
- Benzimidazole derivatives, similar in structure to the subject compound, have shown potential as anticancer agents, particularly against human tumor cell lines (Yurttaş, Tay, & Demirayak, 2015).
- N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, structurally related to the subject compound, exhibited selective cytotoxicity against human lung adenocarcinoma cells (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Antituberculosis Activity
- Similar imidazole derivatives have been evaluated for antituberculosis activity, showing varying degrees of effectiveness against Mycobacterium tuberculosis (Foroumadi, Soltani, Jabini, Moshafi, & Rasnani, 2004).
Antioxidant Applications
- Benzimidazole derivatives have been explored for their antioxidant properties, indicating potential applications in enhancing the oxidative stability of various substances (Basta, El-Bassoussi, Salem, Nessim, Ahmed, & Attia, 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[5-(4-bromophenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BrN3OS/c1-4-9-21-15(13-5-7-14(18)8-6-13)10-19-17(21)23-11-16(22)20-12(2)3/h4-8,10,12H,1,9,11H2,2-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOEZGAMPBNBEKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NC=C(N1CC=C)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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